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Compound of Interest

Compound Name: Triphenoxyvinylsilane

Cat. No.: B103467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triphenoxyvinylsilane (CAS No. 18666-65-4) is an organofunctional silane coupling agent

with potential applications in enhancing the dispersion of inorganic fillers within polymer

matrices. Its unique structure, featuring a reactive vinyl group and three phenoxy groups,

allows it to act as a molecular bridge between the surfaces of inorganic fillers and organic

polymer chains. This interfacial modification can lead to improved mechanical properties, better

processing characteristics, and enhanced long-term performance of polymer composites. While

specific quantitative data and detailed protocols for Triphenoxyvinylsilane are not extensively

available in public literature, this document provides general principles, protocols, and

illustrative data based on the well-understood mechanisms of vinylsilanes in polymer

composites.

Chemical Structure:

Name: Triphenoxyvinylsilane

Synonyms: Vinyltriphenoxysilane, Ethenyl(triphenoxy)silane

CAS Number: 18666-65-4

Molecular Formula: C₂₀H₁₈O₃Si
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**2. Mechanism of Action
The primary function of Triphenoxyvinylsilane as a coupling agent involves a two-step

process:

Reaction with the Inorganic Filler: The phenoxy groups on the silicon atom can hydrolyze in

the presence of moisture to form silanol groups (Si-OH). These silanol groups then condense

with the hydroxyl groups (-OH) present on the surface of most inorganic fillers (e.g., silica,

alumina, glass fibers), forming stable covalent siloxane bonds (Si-O-Filler). This process

effectively modifies the surface of the filler, making it more compatible with the organic

polymer matrix.

Interaction with the Polymer Matrix: The vinyl group (CH₂=CH-) of the silane is available to

react and co-polymerize with the polymer matrix, particularly in systems that cure via free-

radical polymerization (e.g., polyesters, polyethylenes, and elastomers). This creates a

strong covalent bond between the filler and the polymer, ensuring efficient stress transfer

from the polymer matrix to the reinforcing filler.

The following diagram illustrates the general mechanism of a vinylsilane coupling agent at the

filler-polymer interface.
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Filler Surface Treatment

Compounding with Polymer

Inorganic Filler
with Surface Hydroxyls (-OH)

CondensationTriphenoxyvinylsilane
(Vinyl-Si-(OPh)₃)

Hydrolysis
(presence of H₂O)

1. Vinylsilanetriol
(Vinyl-Si-(OH)₃)

2. Surface Treated Filler
(Filler-O-Si-Vinyl)

Copolymerization / 
Entanglement

Polymer Matrix
3.

Reinforced Polymer Composite
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Start: Dry Filler

Prepare Silane Solution
(e.g., 0.5-2.0 wt% silane in solvent)

Mix Filler with Silane Solution

Agitate at Elevated Temperature
(e.g., 60-80°C for 1-2 hours)

Dry Treated Filler
(e.g., in oven at 100-120°C)

End: Surface-Treated Filler

 

Start: Polymer, Filler, Additives

Add Triphenoxyvinylsilane
(0.5-2.0 wt% of filler)

Melt Compound
(e.g., in an internal mixer or twin-screw extruder)

Further Processing
(e.g., injection molding, extrusion)

End: Final Composite Part
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b103467?utm_src=pdf-body-img
https://www.benchchem.com/product/b103467#triphenoxyvinylsilane-for-enhancing-filler-dispersion-in-polymer-matrices
https://www.benchchem.com/product/b103467#triphenoxyvinylsilane-for-enhancing-filler-dispersion-in-polymer-matrices
https://www.benchchem.com/product/b103467#triphenoxyvinylsilane-for-enhancing-filler-dispersion-in-polymer-matrices
https://www.benchchem.com/product/b103467#triphenoxyvinylsilane-for-enhancing-filler-dispersion-in-polymer-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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